molecular formula C11H18O2 B8648137 Butyl hept-2-ynoate CAS No. 41519-03-3

Butyl hept-2-ynoate

Cat. No.: B8648137
CAS No.: 41519-03-3
M. Wt: 182.26 g/mol
InChI Key: AUMDAJWLOGHKFJ-UHFFFAOYSA-N
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Description

Butyl hept-2-ynoate is a useful research compound. Its molecular formula is C11H18O2 and its molecular weight is 182.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

41519-03-3

Molecular Formula

C11H18O2

Molecular Weight

182.26 g/mol

IUPAC Name

butyl hept-2-ynoate

InChI

InChI=1S/C11H18O2/c1-3-5-7-8-9-11(12)13-10-6-4-2/h3-7,10H2,1-2H3

InChI Key

AUMDAJWLOGHKFJ-UHFFFAOYSA-N

Canonical SMILES

CCCCC#CC(=O)OCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.25 g (2.75 mmol) of tetrakis(triphenylphosphine)palladium(0) are introduced into 250 ml of dichloromethane in a 500 ml round-bottomed flask under argon. The dark brown solution is stirred at room temperature for 1 h. Then 150 mg (1.25 mmol) of 4-dimethylaminopyridine, 21.5 g (137.5 mmol) of 1,2,2,6,6-pentamethylpiperidine and 10.25 g (125 mmol) of 1-hexyne are added and heated to reflux at 40° C. Subsequently, 17 g (125 mmol) of n-butyl chloroformate are added dropwise over the course of 60 min. After a reaction time of 24 h, the reaction mixture is worked up by distillation to isolate n-butyl 2-heptynoate in 90% yield.
Quantity
17 g
Type
reactant
Reaction Step One
Quantity
21.5 g
Type
reactant
Reaction Step Two
Quantity
10.25 g
Type
reactant
Reaction Step Two
Quantity
150 mg
Type
catalyst
Reaction Step Two
Quantity
3.25 g
Type
catalyst
Reaction Step Three
Quantity
250 mL
Type
solvent
Reaction Step Three

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